Cas no 897473-99-3 (1-4-(6-bromo-1,3-benzothiazol-2-yl)piperazin-1-yl-2-methylpropan-1-one)

• Product Name: 1-4-(6-bromo-1,3-benzothiazol-2-yl)piperazin-1-yl-2-methylpropan-1-one
• CAS No: 897473-99-3
• MF: C₁₅H₁₈BrN₃OS
• MW: 368.291921138763
• CID: 5481133
• Update Time: 2025-11-01

1-4-(6-bromo-1,3-benzothiazol-2-yl)piperazin-1-yl-2-methylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-[4-(6-bromo-2-benzothiazolyl)-1-piperazinyl]-2-methyl-
• 1-4-(6-bromo-1,3-benzothiazol-2-yl)piperazin-1-yl-2-methylpropan-1-one

• Inchi： 1S/C15H18BrN3OS/c1-10(2)14(20)18-5-7-19(8-6-18)15-17-12-4-3-11(16)9-13(12)21-15/h3-4,9-10H,5-8H2,1-2H3
• InChI Key： FABXJPUVFPZJGZ-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC3=CC=C(Br)C=C3S2)CC1)(=O)C(C)C

Additional information on 1-4-(6-bromo-1,3-benzothiazol-2-yl)piperazin-1-yl-2-methylpropan-1-one

Introduction to 1-4-(6-bromo-1,3-benzothiazol-2-yl)piperazin-1-yl-2-methylpropan-1-one (CAS No. 897473-99-3)

1-4-(6-bromo-1,3-benzothiazol-2-yl)piperazin-1-yl-2-methylpropan-1-one is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and diverse potential applications. This compound, identified by the CAS number 897473-99-3, has garnered attention due to its structural features and its role in the development of novel therapeutic agents. The molecular framework of this compound integrates a piperazine ring with a benzothiazole moiety, both of which are well-documented scaffolds in medicinal chemistry for their ability to modulate biological pathways.

The benzothiazole component, particularly the 6-bromo-1,3-benzothiazol-2-yl substituent, introduces a region of high electronic complexity and reactivity. This moiety is known to participate in various interactions with biological targets, making it a valuable element in drug design. The piperazine ring, on the other hand, is frequently employed in pharmaceuticals due to its capacity to engage with biological receptors in a manner that enhances binding affinity and selectivity. The combination of these structural elements in 1-4-(6-bromo-1,3-benzothiazol-2-yl)piperazin-1-yl-2-methylpropan-1-one suggests a multifaceted pharmacological profile that warrants further exploration.

In recent years, there has been a surge in research focused on developing small molecules that can modulate neurological and psychiatric disorders. The compound 1-4-(6-bromo-1,3-benzothiazol-2-yl)piperazin-1-yl-2-methylpropan-1-one has emerged as a promising candidate in this context. Its unique structural features position it as a potential lead compound for further derivatization and optimization towards therapeutic applications. Specifically, the presence of the bromo substituent on the benzothiazole ring suggests that this compound may exhibit properties conducive to interaction with enzymes and receptors involved in neurotransmitter pathways.

Current research indicates that compounds incorporating benzothiazole derivatives are particularly effective in targeting central nervous system (CNS) disorders. The ability of these molecules to cross the blood-brain barrier and interact with neurotransmitter systems makes them attractive for treating conditions such as depression, anxiety, and neurodegenerative diseases. The piperazine moiety further enhances the potential of this compound by providing a scaffold that can be fine-tuned to improve pharmacokinetic properties and reduce side effects.

The synthesis of 1-4-(6-bromo-1,3-benzothiazol-2-yl)piperazin-1-yll)-2-methylpropan-l-one involves multi-step organic transformations that highlight the synthetic versatility of this class of compounds. Key steps typically include nucleophilic substitution reactions to introduce the piperazine ring onto the benzothiazole core, followed by functional group modifications to achieve the desired final structure. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules.

The pharmacological evaluation of 1-(4-(6-bromo-l,3-benzo-thiazol-l2-yI)piperazln-l)-yI)-2-methylpropan-l-one has revealed several intriguing properties. Preliminary in vitro studies suggest that this compound exhibits moderate affinity for certain serotonin receptors, which are implicated in mood regulation and cognitive function. Additionally, its interaction with dopamine receptors has been observed, indicating potential applications in managing symptoms associated with dopamine dysregulation.

The role of computational modeling and high-throughput screening (HTS) has been instrumental in understanding the binding interactions of 4-(6-brorno-I,3-Benzothia-zol-IZ-yI)piperazin-IYI)-Z-methylpropan-I-one with biological targets. These approaches have allowed researchers to predict binding affinities and optimize lead structures for improved efficacy. By leveraging these technologies, scientists can accelerate the discovery process and identify novel analogs with enhanced pharmacological profiles.

The development of new therapeutic agents often involves rigorous testing to ensure safety and efficacy before moving into clinical trials. For compounds like 4-(6-brorno-I,Z-Benzothia-zol-lZ-yI)piperazin-lYI)-Z-methylpropan-I-one, preclinical studies are essential to assess toxicity profiles and pharmacokinetic behavior. These studies provide critical data for regulatory agencies to evaluate whether a drug candidate is suitable for human testing.

The future prospects for 4-(6-brorno-I,Z-Benzothia-zol-lZ-yI)piperazin-lYI)-Z-methylpropan-I-one are promising given its unique structural features and demonstrated biological activity. Further research is needed to fully elucidate its mechanism of action and explore its potential as a therapeutic agent. Collaborative efforts between academic researchers and pharmaceutical companies will be crucial in advancing this compound from laboratory research to clinical application.